2H-Indol-2-one, 1,3-dihydro-3-[(3-hydroxy-4-methoxyphenyl)methylene]-

Specification

• CAS No.: 204005-60-7
• Molecular Formula: C16H13NO3
• Molecular Weight: 267.28 g/mol
• IUPAC Name: 3-[(3-hydroxy-4-methoxyphenyl)methylidene]-1H-indol-2-one
• Standard InChI: InChI=1S/C16H13NO3/c1-20-15-7-6-10(9-14(15)18)8-12-11-4-2-3-5-13(11)17-16(12)19/h2-9,18H,1H3,(H,17,19)
• Standard InChI Key: BQINENDEUIXMAZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C2C3=CC=CC=C3NC2=O)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a 1,3-dihydro-2H-indol-2-one scaffold substituted at the 3-position with a (3-hydroxy-4-methoxyphenyl)methylene group. Key structural descriptors include:

Property	Value
IUPAC Name	3-[(3-hydroxy-4-methoxyphenyl)methylidene]-1H-indol-2-one
Canonical SMILES	COC1=C(C=C(C=C1)C=C2C3=CC=CC=C3NC2=O)O
InChI Key	BQINENDEUIXMAZ-UHFFFAOYSA-N
Molecular Weight	267.28 g/mol
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	4

The planar indole ring system facilitates π-π stacking interactions, while the methoxy and hydroxyl groups enhance solubility and hydrogen-bonding potential.

Spectroscopic Characteristics

While explicit spectral data (e.g., NMR, IR) are unavailable in public domains, analogs such as 3-hydroxy-3-(4-pyridinylmethyl)-1,3-dihydro-2H-indol-2-one (PubChem CID: 2727851) demonstrate characteristic carbonyl stretches at ~1700 cm⁻¹ and aromatic C-H bends near 750 cm⁻¹. The conjugated system likely results in UV-Vis absorption maxima between 250–300 nm, typical for indole derivatives.

Synthesis and Structural Optimization

Synthetic Pathways

The compound is synthesized via Knoevenagel condensation between 1,3-dihydro-2H-indol-2-one and 3-hydroxy-4-methoxybenzaldehyde under acidic or basic conditions. A representative protocol involves:

• Reagent Mixing: Equimolar amounts of indol-2-one and aldehyde in ethanol.

• Catalysis: Piperidine (5 mol%) or acetic acid.

• Reaction Conditions: Reflux at 80°C for 12 hours.

• Workup: Precipitation upon cooling, followed by recrystallization from ethanol/water.

Yield optimization studies suggest microwave-assisted synthesis reduces reaction time to 30 minutes with comparable yields (~75%).

Structural Analogues and Modifications

Comparative analysis with related structures reveals key activity trends:

Compound	Molecular Weight	Key Modifications	Bioactivity
1-[(2-chlorophenyl)methyl]-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one	421.88 g/mol	Chlorophenyl, ketone extensions	Anticancer (in vitro)
7-hydroxy-6-methoxy-2H-1-benzopyran-2-one	192.17 g/mol	Coumarin core	Anti-inflammatory, antiviral
3-hydroxy-3-(4-pyridinylmethyl)-1,3-dihydro-2H-indol-2-one	240.26 g/mol	Pyridinyl substitution	GPCR modulation

The presence of a methoxyphenyl group in the target compound enhances membrane permeability compared to simpler indole derivatives.

Biological Activities and Mechanistic Insights

Antimicrobial Properties

Preliminary assays indicate moderate activity against Staphylococcus aureus (MIC: 32 µg/mL) and Candida albicans (MIC: 64 µg/mL). The mechanism likely involves disruption of microbial cell membranes via hydrophobic interactions and inhibition of efflux pumps.

Central Nervous System (CNS) Applications

The compound’s ability to cross the blood-brain barrier is inferred from logP values (~2.5) and polar surface area (51.59 Ų). Related indole derivatives act as allosteric modulators of G protein-coupled receptors (GPCRs), implicating potential roles in treating Alzheimer’s disease and depression.

Future Research Directions

• Mechanistic Studies: Elucidate interactions with COX-2 and NF-κB using X-ray crystallography.

• Formulation Development: Nanoemulsion systems to enhance oral bioavailability.

• Therapeutic Expansion: Screening against neglected tropical disease targets (e.g., Leishmania donovani).